Cas no 1128165-86-5 ((E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide)

• Product Name: (E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide
• CAS No: 1128165-86-5
• MF: C₂₆H₃₈N₄O
• MW: 422.606126308441
• CID: 4768477
• PubChem ID: 329825645
• Update Time: 2025-06-08

(E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide Chemical and Physical Properties

Names and Identifiers

• TR100
• (E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide
• BDBM50268962
• 2-Cyano-N-octyl-3-[1-(3-dimethylaminopropyl)-2-methyl-1Hindol-3-yl]-acrylamide
• 2-Cyano-3-[1-[3-(dimethylamino)propyl]-2-methyl-1H-indol-3-yl]-N-octyl-2-propenamide

• Inchi： 1S/C26H38N4O/c1-5-6-7-8-9-12-16-28-26(31)22(20-27)19-24-21(2)30(18-13-17-29(3)4)25-15-11-10-14-23(24)25/h10-11,14-15,19H,5-9,12-13,16-18H2,1-4H3,(H,28,31)/b22-19+
• InChI Key： XXRLIGWROLDOLS-ZBJSNUHESA-N
• SMILES： O=C(/C(/C#N)=C/C1C2C=CC=CC=2N(C=1C)CCCN(C)C)NCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 620
• XLogP3: 5.8
• Topological Polar Surface Area: 61.1

(E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on (E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide

Chemical Profile of (E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide (CAS No. 1128165-86-5)

The compound (E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide, identified by its CAS number 1128165-86-5, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in drug development and molecular imaging. Its chemical composition, featuring a cyano-substituted acrylamide backbone conjugated with a dimethylamino-propyl side chain and an indole moiety, makes it a versatile candidate for various biochemical interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The indole ring in (E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide is particularly noteworthy, as it is a common structural motif found in many bioactive natural products and synthetic drugs. This moiety has been extensively studied for its role in modulating various biological pathways, including those involved in neurotransmission, inflammation, and cancer progression. The presence of the cyano group further enhances the molecule's reactivity, allowing for potential modifications that could tailor its pharmacological properties.

The N-octyl substituent in the molecule contributes to its solubility and bioavailability, making it a promising candidate for formulation into drug delivery systems. This feature is particularly relevant in the context of modern pharmacology, where targeted drug delivery is increasingly becoming a cornerstone of therapeutic strategies. The combination of these structural elements suggests that (E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide could exhibit unique interactions with biological targets, potentially leading to novel therapeutic interventions.

Current research in the field of medicinal chemistry has highlighted the importance of rational drug design, where computational modeling and high-throughput screening are employed to identify promising candidates. The structural complexity of (E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide makes it an ideal candidate for such approaches. By leveraging advanced computational techniques, researchers can predict its binding affinity to various biological targets, thereby accelerating the drug discovery process. This approach has already shown success in identifying lead compounds for several therapeutic areas, including oncology and neurology.

Additionally, the compound's potential as a tool compound in biochemical research cannot be overstated. Its unique structure allows it to serve as a scaffold for further derivatization, enabling the exploration of new chemical space. This flexibility is crucial for understanding the structure-activity relationships (SAR) that govern biological activity. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural features influence biological function. Such studies are essential for developing more effective and selective drugs.

In recent publications, researchers have begun to explore the applications of this compound in preclinical models. For instance, studies have shown that derivatives of indole-based compounds can exhibit significant anti-inflammatory properties by modulating immune cell signaling pathways. The cyano group in (E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide may play a role in enhancing these effects by participating in hydrogen bonding or other forms of interaction with biological targets. These findings underscore the compound's potential as a lead molecule for developing novel anti-inflammatory therapies.

Furthermore, the N-octyl side chain contributes to the compound's ability to cross biological membranes, which is a critical factor for drug absorption and distribution. This feature is particularly important for drugs that need to reach specific tissues or organs within the body. By optimizing the length and composition of this side chain, researchers can fine-tune the pharmacokinetic properties of the compound, ensuring that it reaches its target site efficiently.

The growing interest in biologics and targeted therapies has also spurred research into using small molecules like (E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide as probes to study complex biological systems. These molecules can be used to dissect signaling pathways and identify key regulatory nodes involved in disease processes. Such studies not only provide valuable insights into disease mechanisms but also help identify new therapeutic targets.

In conclusion, (E)-2-Cyano-3-[1-(3-dimethylamino-propyl)-2-methyl-1H-indol-3-yl]-N-octyl-acrylamide (CAS No. 1128165-86-5) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile tool for exploring new chemical space and understanding complex biological interactions. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutics.